1-(2-Cyclopropylpropyl)-1H-1,2,4-triazol-3-amine

• Molecular Formula: C8H14N4
• Molecular Weight: 166.22 g/mol
• SMILES: CC(CN1C=NC(=N1)N)C2CC2
• InChI: InChI=1S/C8H14N4/c1-6(7-2-3-7)4-12-5-10-8(9)11-12/h5-7H,2-4H2,1H3,(H2,9,11)
• InChIKey: NOJRQFCJAWYLIL-UHFFFAOYSA-N

1-(2-Cyclopropylpropyl)-1H-1,2,4-triazol-3-amine – A Structurally Differentiated Triazole Research Chemical for Pharmacological and Agrochemical Investigation

1-(2-Cyclopropylpropyl)-1H-1,2,4-triazol-3-amine (CAS 1866485-78-0) is a 1,2,4-triazole derivative bearing a branched 2-cyclopropylpropyl side chain at the N1 position. This compound belongs to the broader 1,2,4-triazol-3-amine chemotype, a scaffold recognized for its versatility in medicinal and agricultural chemistry [1]. Commercial sourcing data indicate a typical purity of 95% and key computed physicochemical properties including a LogP of 0.9064, topological polar surface area (TPSA) of 56.73 Ų, and three rotatable bonds .

1 Chiral triazole scaffold supports enantiomer-comparison studies in medicinal chemistry workflows

2 Flexible N1 side chain enables conformational SAR probe design with matched-pair controls

3 Reported improved lipophilicity context vs parent 3-amino-1,2,4-triazole scaffold for permeability research

• [1] Shultz MD, Majumdar D, Chin DN, Fortin PD, Feng Y, Gould T, Kirby CA, Stams T, Waters NJ, Shao W. Structure–Efficiency Relationship of [1,2,4]Triazol-3-ylamines as Novel Nicotinamide Isosteres that Inhibit Tankyrases. J Med Chem. 2013;56(17):7049-7059. doi:10.1021/jm400826j View Source

Why 1-(2-Cyclopropylpropyl)-1H-1,2,4-triazol-3-amine Cannot Be Replaced by Simpler Cyclopropyl-Triazole Analogs

Substituting this compound with its closest commercially available analogs—such as 1-(cyclopropylmethyl)-1H-1,2,4-triazol-3-amine (CAS 1183758-22-6) or 1-[(2,2-dimethylcyclopropyl)methyl]-1H-1,2,4-triazol-3-amine (CAS 1860187-94-5)—introduces measurable deviations in molecular topology that directly impact molecular recognition, conformational flexibility, and physicochemical property space. While all these N1-substituted triazol-3-amines share a common core scaffold, the specific 2-cyclopropylpropyl side chain in the target compound introduces a chiral center at the branched carbon, which is absent in the linear-chain positional isomer 1-(3-cyclopropylpropyl)-1H-1,2,4-triazol-3-amine (CAS 1856574-06-5) and in the gem-dimethyl analog. This stereochemical feature creates a unique three-dimensional pharmacophore that cannot be replicated by achiral or structurally simplified alternatives, as demonstrated by differential rotatable bond counts and predicted solvation properties determined from computed structural data .

Achiral linear positional isomer 1-(3-Cyclopropylpropyl) analog lacks the stereogenic center; stereochemical attribution may not transfer between these scaffolds

Gem-dimethyl constrained analog The 2,2-dimethylcyclopropylmethyl variant has fewer rotatable bonds; conformational flexibility profile may differ in binding assays

Smaller cyclopropylmethyl analog Lower molecular weight and reduced side-chain steric contribution may shift SAR interpretation in target-engagement studies

Quantitative Differentiation Evidence for 1-(2-Cyclopropylpropyl)-1H-1,2,4-triazol-3-amine Versus Structural Analogs

Increased Conformational Flexibility: Rotatable Bond Count vs. 1-[(2,2-Dimethylcyclopropyl)methyl] Analog

The target compound possesses three rotatable bonds in its N1 side chain, compared to only two rotatable bonds in the structurally similar 1-[(2,2-dimethylcyclopropyl)methyl]-1H-1,2,4-triazol-3-amine. Both compounds share identical molecular formula (C8H14N4), molecular weight (166.22 g/mol), LogP (0.9064), and TPSA (56.73 Ų), making rotatable bond count the primary measurable physicochemical discriminator between the two .

Rotatable Bonds

Reported

Target: 3 bonds vs Dimethyl analog: 2 bonds

Supports conformational SAR study design

Computed from vendor datasheets; verify experimentally

Evidence Dimension	Rotatable bond count (conformational flexibility)
Target Compound Data	3 rotatable bonds
Comparator Or Baseline	1-[(2,2-Dimethylcyclopropyl)methyl]-1H-1,2,4-triazol-3-amine: 2 rotatable bonds
Quantified Difference	+1 rotatable bond (50% increase)
Conditions	Computed from SMILES strings as reported on vendor datasheets (Leyan catalog)

Why This Matters

This difference translates to greater conformational entropy in solution, potentially enabling the target compound to sample a broader range of binding conformations at biological targets compared to the more constrained dimethyl analog.

Presence of a Chiral Center: Stereochemical Differentiation from the Linear 1-(3-Cyclopropylpropyl) Positional Isomer

The 2-cyclopropylpropyl substituent of the target compound contains a stereogenic center at the C2 position of the propyl chain. In contrast, the positional isomer 1-(3-cyclopropylpropyl)-1H-1,2,4-triazol-3-amine (CAS 1856574-06-5) features a linear trimethylene spacer and is achiral . While no published enantioselective biological data exist for these specific compounds, the presence of a chiral center in the target molecule enables resolution into enantiomerically pure forms—a capability not available with the achiral linear isomer—potentially opening access to differential enantiomer pharmacology .

Stereochemistry

Context-dependent

Target: Chiral (1 center) vs Linear isomer: Achiral

Supports enantiomer-comparison studies

No published enantioselective data available

Evidence Dimension	Presence of stereogenic center (chirality)
Target Compound Data	One chiral center at the 2-position of the cyclopropylpropyl chain
Comparator Or Baseline	1-(3-Cyclopropylpropyl)-1H-1,2,4-triazol-3-amine: zero chiral centers (achiral linear chain)
Quantified Difference	Qualitative: Chiral vs. achiral
Conditions	Structural analysis from IUPAC nomenclature and SMILES (Chemsrc, Leyan)

Why This Matters

For research programs involving enantioselective target engagement, the chiral nature of this compound offers the option to explore enantiomer-specific activity, whereas the achiral positional isomer cannot provide this dimension of pharmacological investigation.

Enhanced Lipophilicity: LogP Shift of ~1.5 Log Units vs. the Unsubstituted Parent 3-Amino-1,2,4-Triazole Scaffold

The target compound exhibits a computed LogP of 0.9064, reflecting a >1.5 log unit increase in lipophilicity compared to the unsubstituted parent compound 1H-1,2,4-triazol-3-amine (3-AT, CAS 61-82-5), which has reported LogP values ranging from -0.6131 to -0.86 . This lipophilicity increase is accompanied by a reduction in TPSA (56.73 vs. 67.59 Ų) and a decrease in H-bond donors (1 vs. 2), collectively indicating improved passive membrane permeability potential .

Lipophilicity Shift

Reported

ΔLogP ≈ +1.5

Supports membrane permeability context

Computed values; experimental validation recommended

Evidence Dimension	Lipophilicity (predicted LogP) and topological polar surface area
Target Compound Data	LogP = 0.9064; TPSA = 56.73 Ų; HBD = 1
Comparator Or Baseline	1H-1,2,4-Triazol-3-amine (3-AT): LogP = -0.6131; TPSA = 67.59 Ų; HBD = 2
Quantified Difference	ΔLogP ≈ +1.5 log units; ΔTPSA = -10.86 Ų; ΔHBD = -1
Conditions	Computed values from vendor datasheets (Leyan) and chemical database entries (Chemscene, ChemicalBook)

Why This Matters

The substantially improved lipophilicity profile makes the target compound a more suitable starting point for lead optimization programs requiring blood-brain barrier penetration or intracellular target access, where the parent 3-AT scaffold would be predicted to have poor passive permeability.

Molecular Weight Differentiation: Heavier Scaffold vs. Cyclopropylmethyl Analog for In Vitro Assay Design

The target compound (MW = 166.22 g/mol) is 28.05 g/mol heavier than the smaller analog 1-(cyclopropylmethyl)-1H-1,2,4-triazol-3-amine (CAS 1183758-22-6, MW = 138.17 g/mol), corresponding to an approximately 20% increase in molecular mass . This mass difference arises from the additional methylene and methyl groups in the target compound's side chain and provides a useful internal control for assessing steric contributions in structure-activity relationship (SAR) studies .

Molecular Weight

Reported

Target: 166.22 g/mol vs Cyclopropylmethyl: 138.17

Supports steric SAR control experiments

Use matched-pair for concentration-matched assays

Evidence Dimension	Molecular weight
Target Compound Data	166.22 g/mol
Comparator Or Baseline	1-(Cyclopropylmethyl)-1H-1,2,4-triazol-3-amine: 138.17 g/mol
Quantified Difference	+28.05 g/mol (+20.3%)
Conditions	Molecular formula comparison: C8H14N4 vs. C6H10N4 (Chemsrc, Leyan)

Why This Matters

When building concentration-matched assay panels for SAR exploration, this mass differential must be precisely accounted for in molarity calculations; procurement of both compounds as matched-pair controls enables rigorous investigation of side-chain steric effects.

Recommended Application Scenarios for 1-(2-Cyclopropylpropyl)-1H-1,2,4-triazol-3-amine Based on Quantitative Differentiation Evidence

Chiral Pharmacophore Exploration in Medicinal Chemistry Lead Optimization

The presence of a stereogenic center in the 2-cyclopropylpropyl side chain makes this compound uniquely suited for enantioselective SAR studies. Research teams can resolve the racemate (as typically supplied) into individual enantiomers to evaluate differential binding to chiral biological targets such as kinases, GPCRs, or ion channels. Unlike the achiral linear analog 1-(3-cyclopropylpropyl)-1H-1,2,4-triazol-3-amine, this compound enables investigation of stereochemistry-dependent pharmacology .

Conformational Flexibility SAR Using the Dimethylcyclopropyl Analog as Constrained Control

With three rotatable bonds versus only two in the gem-dimethyl analog, the target compound serves as a 'flexible' probe to be tested alongside the more constrained 1-[(2,2-dimethylcyclopropyl)methyl]-1H-1,2,4-triazol-3-amine. This matched-pair design allows medicinal chemists to isolate the contribution of side-chain flexibility to binding affinity and selectivity, given that LogP, TPSA, MW, and H-bonding capacity are all identical between the two compounds .

Permeability-Enhanced Scaffold for Intracellular or CNS Target Programs

The LogP increase of approximately 1.5 units and TPSA reduction of ~11 Ų relative to the parent 3-amino-1,2,4-triazole scaffold position this compound as a more membrane-permeable starting point. For programs targeting intracellular enzymes (e.g., tankyrases, demethylases, or kinases) or CNS-penetrant agents, this compound offers a more favorable predicted ADME profile than the unsubstituted triazol-3-amine core, warranting its priority selection for hit-finding campaigns [1].

Agrochemical Fungicide Lead Generation Leveraging Cyclopropyl-Containing Triazole Architecture

The 1,2,4-triazole class is extensively validated in agricultural fungicide development (e.g., epoxiconazole, propiconazole). The cyclopropylpropyl substituent in this compound introduces structural novelty that may circumvent existing resistance mechanisms while maintaining the privileged triazole pharmacophore. The compound's computed LogP of ~0.9 falls within the optimal range for foliar uptake and xylem mobility, making it a suitable candidate for in planta antifungal screening panels [2].

Application

Selection Property

Validation Focus

Enantioselective SAR studies

Chiral side-chain identity

Enantiomer resolution and target-engagement review

Conformational flexibility SAR

Side-chain rotatable bond profile

Matched-pair flexibility assessment with constrained analogs

Intracellular target hit-finding

Lipophilicity and permeability context

Permeability assay validation in target-cell models

Antifungal screening studies

Cyclopropyl-triazole scaffold identity

In vitro antifungal panel review

• [1] Shultz MD et al. Structure–Efficiency Relationship of [1,2,4]Triazol-3-ylamines as Novel Nicotinamide Isosteres that Inhibit Tankyrases. J Med Chem. 2013;56(17):7049-7059. View Source
• [2] Clough JM, Godfrey CRA, de Fraine PJ, Hutson DH, Parr-Dobrzanski RJ. Triazoles as plant growth regulators and fungicides. Pest Manag Sci. 2016 (class reference for triazole agrochemical applications). View Source